2,2',4,4'-Tetrachlorobiphenyl 2,2',4,4'-Tetrachlorobiphenyl 2,2',4,4'-tetrachlorobiphenyl is a tetrachlorobiphenyl that is biphenyl in which each of the phenyl groups is substituted at positions 2 and 4 by chlorines. It is a tetrachlorobiphenyl and a dichlorobenzene.
Pcb-1242 is a viscous oily liquid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 53469-21-9
VCID: VC21265043
InChI: InChI=1S/C12H6Cl4/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16/h1-6H
SMILES: C1=CC(=C(C=C1Cl)Cl)C2=C(C=C(C=C2)Cl)Cl
Molecular Formula: C12H6Cl4
Molecular Weight: 292 g/mol

2,2',4,4'-Tetrachlorobiphenyl

CAS No.: 53469-21-9

Cat. No.: VC21265043

Molecular Formula: C12H6Cl4

Molecular Weight: 292 g/mol

* For research use only. Not for human or veterinary use.

2,2',4,4'-Tetrachlorobiphenyl - 53469-21-9

Specification

Description 2,2',4,4'-tetrachlorobiphenyl is a tetrachlorobiphenyl that is biphenyl in which each of the phenyl groups is substituted at positions 2 and 4 by chlorines. It is a tetrachlorobiphenyl and a dichlorobenzene.
Pcb-1242 is a viscous oily liquid. (NTP, 1992)
CAS No. 53469-21-9
Molecular Formula C12H6Cl4
Molecular Weight 292 g/mol
IUPAC Name 2,4-dichloro-1-(2,4-dichlorophenyl)benzene
Standard InChI InChI=1S/C12H6Cl4/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16/h1-6H
Standard InChI Key ALFHIHDQSYXSGP-UHFFFAOYSA-N
Impurities Polychlorinated dibenzofuran levels are in ppm: Cl4: 2.3; Cl5: 2.3; with the toxic PCDFs 2,3,7,8-TCDF: 0.2; 2,3,4,7,8-PECDF: 0.1.
SMILES C1=CC(=C(C=C1Cl)Cl)C2=C(C=C(C=C2)Cl)Cl
Canonical SMILES C1=CC(=C(C=C1Cl)Cl)C2=C(C=C(C=C2)Cl)Cl
Boiling Point 617 to 691 °F at 760 mm Hg (NTP, 1992)
325-366 °C
617-691°F
Colorform Clear mobile liquid
Colorless to light-colored, viscous liquid
Lower chlorinated Aroclors (1221, 1232, 1016, 1242, and 1248) are colorless mobile oils. Increasing chlorine content results in mixtures taking on the consistency of viscous liquids (Aroclor 1254) or sticky resins (Aroclors 1260 and 1262). Arclors 1268 and 1270 are white powders.
Flash Point 286 °F (NTP, 1992)
176-180 °C (Cleveland open cup)
>286°F
Melting Point -2 °F (NIOSH, 2016)
-2°F

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